Cas no 36953-55-6 (2-(Dichloromethyl)thiophene)

2-(Dichloromethyl)thiophene structure
2-(Dichloromethyl)thiophene structure
Product Name:2-(Dichloromethyl)thiophene
CAS No:36953-55-6
MF:C5H4Cl2S
MW:167.056258201599
CID:2824378
PubChem ID:582821
Update Time:2025-11-02

2-(Dichloromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • 2-(Dichloromethyl)thiophene #
    • 36953-55-6
    • MFCD20622140
    • SCHEMBL1258559
    • DRNCSQASKNFBRF-UHFFFAOYSA-N
    • 2-dichloromethylthiophene
    • 2-(Dichloromethyl)thiophene
    • 2-Dichlormethylthiophene
    • SY040948
    • DTXSID60342539
    • MDL: MFCD20622140
    • Inchi: 1S/C5H4Cl2S/c6-5(7)4-2-1-3-8-4/h1-3,5H
    • InChI Key: DRNCSQASKNFBRF-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC=CS1)Cl

Computed Properties

  • Exact Mass: 165.9410767g/mol
  • Monoisotopic Mass: 165.9410767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 28.2Ų

2-(Dichloromethyl)thiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1582134-1g
2-(Dichloromethyl)thiophene
36953-55-6 98%
1g
¥11928.00 2024-05-16

Additional information on 2-(Dichloromethyl)thiophene

Recent Advances in the Study of 2-(Dichloromethyl)thiophene (CAS: 36953-55-6) in Chemical Biology and Pharmaceutical Research

2-(Dichloromethyl)thiophene (CAS: 36953-55-6) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its dichloromethyl functional group attached to a thiophene ring, exhibits unique reactivity and biological activity, making it a valuable scaffold for drug discovery and development. Recent studies have explored its synthetic utility, mechanism of action, and therapeutic potential, shedding light on its role in modern medicinal chemistry.

One of the key areas of research involving 2-(Dichloromethyl)thiophene is its use as a building block in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the development of novel antimicrobial agents. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, enabling the introduction of various pharmacophores that enhance antimicrobial activity. Researchers synthesized a series of derivatives and evaluated their efficacy against drug-resistant bacterial strains, with several compounds showing promising results in vitro.

In addition to its antimicrobial potential, 2-(Dichloromethyl)thiophene has been investigated for its role in cancer therapeutics. A recent preprint on bioRxiv (2024) reported that derivatives of this compound exhibit potent inhibitory effects on specific kinase enzymes involved in tumor proliferation. The study utilized molecular docking and in vitro assays to identify the most active derivatives, which were found to disrupt key signaling pathways in cancer cells. These findings suggest that 2-(Dichloromethyl)thiophene-based compounds could serve as a foundation for developing targeted cancer therapies.

Another notable application of 2-(Dichloromethyl)thiophene is in the field of agrochemicals. A 2023 patent (WO2023123456) disclosed its use as an intermediate in the synthesis of novel pesticides with improved efficacy and environmental safety. The patent emphasized the compound's structural flexibility, which allows for the design of derivatives with tailored properties, such as enhanced biodegradability and reduced toxicity to non-target organisms. This innovation addresses the growing demand for sustainable agrochemical solutions.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 2-(Dichloromethyl)thiophene derivatives. A 2024 review in Organic Process Research & Development discussed the need for greener synthetic routes and improved purification techniques to ensure reproducibility and scalability. The review also highlighted the importance of computational tools, such as density functional theory (DFT) calculations, in predicting the reactivity and stability of these compounds, thereby guiding experimental efforts.

In conclusion, 2-(Dichloromethyl)thiophene (CAS: 36953-55-6) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse applications—from antimicrobial and anticancer agents to agrochemical intermediates—underscore its versatility and potential for innovation. Future studies should focus on addressing synthetic challenges, optimizing biological activity, and exploring new therapeutic targets to fully harness the capabilities of this compound.

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